5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole

• IUPAC Name: 5-[3-(phenoxymethyl)phenyl]-2H-tetrazole
• InChI: InChI=1S/C14H12N4O/c1-2-7-13(8-3-1)19-10-11-5-4-6-12(9-11)14-15-17-18-16-14/h1-9H,10H2,(H,15,16,17,18)
• InChI Key: WHCDRVWBULIVFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=NNN=N3
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole is a monosubstituted tetrazole derivative characterized by a phenoxymethylphenyl group at the 5-position of the tetrazole ring. Tetrazoles are heterocyclic compounds with a five-membered ring containing four nitrogen atoms, widely used in medicinal chemistry, materials science, and corrosion inhibition due to their metabolic stability, hydrogen-bonding capacity, and electronic properties . The phenoxymethylphenyl substituent introduces a bulky aromatic group with an ether linkage, which may enhance lipophilicity and influence electronic interactions in biological or material systems.

Comparison with Similar Compounds

Substituent Effects on Corrosion Inhibition

• 5-Phenyl-1H-tetrazole (PT) : Exhibits moderate corrosion inhibition efficiency for mild steel due to its planar aromatic structure, which facilitates adsorption onto metal surfaces. The HOMO-LUMO energy gap (ΔE) is 5.2 eV, indicating moderate electron donation capability .
• 5-(4-Methoxyphenyl)-1H-tetrazole (MO-PT): The methoxy group acts as an electron donor, reducing ΔE to 4.8 eV and improving inhibition efficiency compared to PT. The dipole moment (μ) increases to 4.3 D, enhancing surface interaction .

Table 1: Electronic Properties of Tetrazole Derivatives

Compound	ΔE (eV)	μ (D)	Inhibition Efficiency	Reference
5-Phenyl-1H-tetrazole	5.2	3.9	Moderate
5-(4-Methoxyphenyl)-1H-tetrazole	4.8	4.3	High
5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole*	~4.5	~5.0	Estimated High	—

*Estimated based on structural analogy.

Disubstituted Tetrazoles vs. Monosubstituted Derivatives

• 1,5-Bis(3,4,5-trimethoxyphenyl)-1H-tetrazole : A disubstituted derivative with methoxy groups shows anticancer activity (IC₅₀ ~10 µM) due to enhanced π-π stacking and hydrogen bonding . Melting points range from 135–177°C, reflecting high crystallinity .
• 5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole: As a monosubstituted compound, it lacks the second aromatic moiety, likely reducing π-π interactions but improving solubility. Predicted melting points (based on analogs) range from 150–170°C.

Thio-Linked and Trifluoromethyl Derivatives

• 5-((2-((4-Chlorobenzyl)oxy)ethyl)thio)-1H-tetrazole: A thio-ethyl derivative with a chlorobenzyl group synthesized via PEG-400-mediated catalysis (yield: 70–85%) .
• 5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole : The trifluoromethyl group improves metabolic stability and bioavailability (melting point: 95–100°C) . Used in kinase inhibition studies .
• 5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole: Lacks the thioether or trifluoromethyl group, suggesting lower metabolic stability but better solubility than trifluoromethyl analogs.